Cas no 1697245-54-7 (3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1697245-54-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6474878
• PubChem ID: 136837467
• Update Time: 2025-05-21

3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119206
• 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1697245-54-7

• Inchi： 1S/C13H15N3/c1-10-9-15-16-12(7-8-14-13(10)16)11-5-3-2-4-6-11/h2-6,9,12,14H,7-8H2,1H3
• InChI Key： PMFFJNHNGMZYOY-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C=N1)NCCC2C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1697245-54-7) and Its Emerging Applications in Chemical Biology

3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, identified by the CAS number 1697245-54-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This bicyclic structure combines a pyrazolo[1,5-a]pyrimidine core with substituents that enhance its biological activity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular framework of 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine features a fused system of a pyrazole ring and a pyrimidine ring, which is typical for many bioactive molecules. The presence of a methyl group at the 3-position and a phenyl group at the 7-position contributes to its distinct chemical and biological characteristics. Such structural features are often exploited to modulate interactions with biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine as a scaffold for developing novel therapeutic agents. Its ability to engage with various biological pathways has been explored in preclinical models, demonstrating promising results in areas such as anti-inflammatory and anticancer applications. The compound’s dual functionality—arising from its heterocyclic core—allows for selective binding to specific targets, which is crucial for achieving high efficacy while minimizing side effects.

One of the most compelling aspects of 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is its versatility in chemical modification. Researchers have leveraged this flexibility to synthesize derivatives with enhanced pharmacokinetic properties or altered binding affinities. For instance, modifications at the 3- and 7-positions have been shown to influence metabolic stability and cellular uptake, which are critical factors in drug development.

The compound’s relevance in modern medicinal chemistry is further underscored by its role in addressing emerging challenges in healthcare. As resistance to existing therapies becomes more prevalent, there is an urgent need for innovative compounds like 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine that can overcome these barriers. Its structural motifs are reminiscent of established drugs that have successfully transitioned into clinical use, suggesting that it may follow a similar path if further optimized.

Advances in computational chemistry have also facilitated the study of 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, enabling researchers to predict its interactions with biological targets with greater accuracy. Molecular docking simulations and virtual screening have identified potential binding sites on proteins associated with diseases such as cancer and inflammation. These findings provide a solid foundation for designing more targeted analogs.

The synthesis of 3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been refined through multi-step organic reactions that highlight the compound’s synthetic accessibility. Recent methodologies have improved yield and purity standards while reducing environmental impact—a critical consideration in sustainable chemistry practices. This progress underscores the compound’s feasibility for large-scale production if industrial applications arise.

In summary,3-methyl-7-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No.169⁷²⁰₄₅-⁵⁴-₇) represents a significant advancement in chemical biology research. Its unique structure and biological potential position it as a valuable tool for developing next-generation therapeutics. Continued exploration into its pharmacological properties will likely yield transformative insights into disease treatment strategies.